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Lipid nanoparticles (LNPs) have emerged as a leading platform for advanced drug delivery,
most notably for nucleic acid therapeutics like mRNA vaccines and gene therapies.[1][2] The
therapeutic efficacy, biodistribution, and safety profile of these custom-formulated nanoparticles
are intrinsically linked to their physicochemical properties.[1][3] Among these, particle size and
size distribution are arguably the most critical quality attributes (CQAS).[3][4] Size dictates how
LNPs interact with the biological environment, influencing cellular uptake, circulation time, and
potential immunogenicity.[1][5]

Dynamic Light Scattering (DLS) is a rapid, non-invasive, and powerful analytical technique for
measuring the size distribution of sub-micron particles in suspension.[6][7] It has become an
indispensable tool in LNP development, from early-stage formulation screening to quality
control in manufacturing.[8] This application note provides a comprehensive guide for
researchers, scientists, and drug development professionals on the principles, protocols, and
data interpretation of DLS for the characterization of custom lipid nanoparticles.

Part 1: The Foundational Principles of DLS
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To harness the full potential of DLS, it is essential to understand the causality behind the
measurement. DLS does not directly image particles; instead, it measures the effect of their
motion.

The Dance of Nanoparticles: Brownian Motion

Particles suspended in a liquid are in constant, random motion due to collisions with the solvent
molecules. This phenomenon is known as Brownian motion.[9] The core principle of DLS is that
small particles move more quickly through the solvent than large particles.[10][11] DLS
technology uses a laser to illuminate the LNPs in suspension and a detector to measure the
fluctuations in the intensity of the scattered light over time.[4] Faster-moving (smaller) particles
cause rapid fluctuations in scattered light intensity, while slower-moving (larger) particles cause
more gradual fluctuations.[10][11]

From Fluctuation to Size: The Stokes-Einstein Equation

A digital correlator within the DLS instrument analyzes these intensity fluctuations to generate
an autocorrelation function.[10] This function quantifies how quickly the signal is changing,
which is directly related to the translational diffusion coefficient (D) of the particles.

The instrument then uses the Stokes-Einstein equation to convert the diffusion coefficient into
the hydrodynamic diameter (d_H_):

d H =k B_T/3mnD

Where:

k_B_ is the Boltzmann constant

T is the absolute temperature

n is the viscosity of the dispersant

D is the translational diffusion coefficient

The term "hydrodynamic diameter" is crucial. DLS measures the diameter of a hypothetical
sphere that diffuses at the same rate as the particle being measured.[12] This includes not only
the core LNP but also any surface-associated molecules and the solvent layer that moves with

© 2026 BenchChem. All rights reserved. 2/15 Tech Support


https://www.bettersizeinstruments.com/learn/lab-tips/dynamic-light-scattering-dls-requirements-for-sample-preparation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819909/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00237/full
https://www.malvernpanalytical.com/en/learn/knowledge-center/insights/3-tools-for-better-lipid-nanoparticle-size-measurements
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819909/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00237/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819909/
https://eureka.patsnap.com/article/nanoparticle-sizing-dynamic-light-scattering-dls-vs-tem-correlation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

the particle. This is a key reason why DLS results may differ from techniques like Transmission
Electron Microscopy (TEM), which measures the physical diameter of a dried particle.[12][13]

Part 2: The Path to Reliable Data - Sample & System
Preparation

The quality of DLS data is fundamentally dependent on the quality of the sample preparation.
Garbage in, garbage out is the rule. For custom LNPs, which can be sensitive to their
environment, this step is paramount.

Dispersant Selection and Preparation

The choice of dispersant (the liquid in which the LNPs are suspended) is critical. It must be
chemically compatible with the LNP formulation and should not cause aggregation or
degradation.

o Causality: The viscosity and refractive index of the dispersant are direct inputs into the
Stokes-Einstein equation and light scattering models. Using incorrect values will lead to
inaccurate size calculations.

o Best Practice: Always use a buffer or solvent that matches the LNP's native formulation
environment (e.g., phosphate-buffered saline at a specific pH).[14] The dispersant must be
meticulously filtered through a 0.1 pm or 0.22 pm filter to remove any dust or contaminant
particles, which would otherwise scatter light and corrupt the measurement.[8][9]

LNP Concentration and Dilution

DLS theory assumes that each detected photon has been scattered by only one patrticle. At
high concentrations, multiple scattering events can occur, where light scattered from one
particle is then scattered by another. This leads to an underestimation of particle size.[15][16]

o Causality: To avoid multiple scattering, the LNP suspension must be sufficiently dilute.[14]
Conversely, a sample that is too dilute will not scatter enough light for a stable signal.[9]

o Best Practice: The ideal concentration is instrument-dependent but is typically determined by
monitoring the instrument's count rate. A good starting point for many LNP formulations is a
concentration around 0.1 to 1 mg/mL.[8] Dilute the sample using your pre-filtered dispersant.
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Part 3: Experimental Protocol for LNP Size
Measurement

This protocol provides a self-validating workflow for acquiring high-quality DLS data for LNP
samples. It is based on guidelines found in the 1ISO 22412 standard for Dynamic Light

Scattering.[6][15][17]

Workflow Overview
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Caption: High-level workflow for LNP characterization by DLS.
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Step-by-Step Methodology

o System Power-Up: Ensure the DLS instrument has been powered on for at least 30 minutes
to allow the laser to stabilize.

o Dispersant Preparation: Filter your chosen dispersant (e.g., PBS pH 7.4) through a 0.22 um
syringe filter into a clean, dust-free container.

o Sample Dilution: Based on your estimated LNP concentration, perform a serial dilution of
your stock LNP suspension using the filtered dispersant to achieve an appropriate final
concentration.

o Cuvette Preparation:

[¢]

Thoroughly clean a suitable cuvette (e.g., disposable polystyrene for aqueous samples)
with filtered dispersant.

o Pipette the diluted LNP sample into the cuvette, ensuring the volume is sufficient for the
instrument's measurement zone.

o Cap the cuvette and gently invert it 2-3 times to mix. Do not vortex or shake vigorously, as
this can introduce microbubbles that will corrupt the data.

o Inspect the cuvette for bubbles. If present, gently tap the cuvette on a hard surface to
dislodge them.[18]

e Instrument Setup & Equilibration:
o Place the cuvette into the instrument's cell holder.

o Set the measurement temperature (typically 25°C for biological samples) and allow at
least 5 minutes for the sample to thermally equilibrate.[14] Temperature is critical as it
directly affects viscosity and Brownian motion.

o In the software, select the correct dispersant and ensure its viscosity and refractive index
values are accurate for the measurement temperature.

o Data Acquisition:
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o Set the number of replicate measurements (a minimum of 3 is recommended for statistical

confidence).

o Initiate the measurement sequence.

o Real-Time Quality Control (Self-Validation):

o Monitor the Count Rate: Observe the photon count rate. It should be stable and within the
instrument's recommended range. Erratic fluctuations can indicate contamination,
aggregation, or sedimentation.

o Inspect the Correlation Function: After the first run, examine the correlation function graph.
A high-quality function for a well-behaved sample should show a smooth, single-
exponential decay from a high intercept (typically >0.8) down to a stable baseline around

Zero.

Part 4: Data Interpretation - Decoding the Results

Raw DLS data must be processed by algorithms to yield meaningful size information.
Understanding the output parameters is essential for accurate interpretation.

Key DLS Output Parameters

© 2026 BenchChem. All rights reserved. 7/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Description

Typical Target for
LNPs

Why It Matters

The intensity-weighted

mean hydrodynamic

The most important
parameter for overall
batch assessment.

Sensitive to the

Z-Average (d.nm) size. It is the primary 50 - 150 nm presence of even
and most stable value small amounts of
produced by DLS.[19] larger
particles/aggregates.
[41[19]
Indicates the
A dimensionless homogeneity of the
measure of the LNP population. A low
Polydispersity Index b-roa-dne-ss of the-size PDI is- crucial f-or
distribution, ranging <0.2 ensuring consistent

(PDI)

from O (perfectly
uniform) to 1.0 (highly
diverse).[19]

performance and is a
key indicator of
formulation stability.[1]
[19]

Count Rate (kcps)

The number of
photons detected per

second (in kilocounts).

100 - 1000 kcps

A proxy for sample
concentration and

scattering intensity.
Unstable readings

suggest sample

instability.

The Cumulants Analysis (Z-Average and PDI)

The primary analysis method used in DLS is the cumulants algorithm, as defined by ISO
22412.[6][15][17] This method fits the autocorrelation function to derive the Z-average and the
Polydispersity Index (PDI). It is most reliable for monomodal (single peak) and narrow
distributions (PDI < 0.2).[19] For LNPs, the Z-average is the most critical reported value for
size.
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Distribution Analysis: Intensity vs. Volume vs. Number

Beyond the Z-average, DLS software can generate size distribution plots. It is vital to
understand what these represent.

« Intensity Distribution: This is the primary distribution generated, as DLS measures scattered
light intensity. Since larger particles scatter exponentially more light than smaller ones
(proportional to the radius to the sixth power, r®), this distribution is highly sensitive to
aggregates or large contaminants.[10][19]

« Volume/Number Distribution: These are calculated from the intensity distribution using Mie
theory, which requires knowledge of the particles' refractive index.[10][13] While they can be
useful for visualizing the contribution of the main LNP population by number or volume, they
can be less reliable for polydisperse samples and should be interpreted with caution. For
regulatory and quality control purposes, the intensity distribution and Z-average are the most
robust metrics.[18]
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Caption: Decision tree for interpreting DLS data quality and results.

Part 5: Troubleshooting Common Issues
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Problem

Probable Cause(s)

Recommended Solution(s)

High PDI (> 0.3)

Sample is genuinely
polydisperse; Presence of
aggregates or large
contaminants; Sample

concentration is too high.

Review the formulation
process. Filter the sample
through an appropriate size
filter (e.g., 0.45 pm) to remove
large aggregates. Remeasure

at a higher dilution.

Unstable/Erratic Count Rate

Sample is aggregating or
sedimenting in the cuvette;
Presence of large dust
particles moving through the

laser beam.

Ensure LNP formulation is
stable in the chosen
dispersant. Re-prepare the
sample, ensuring meticulous
filtration of the dispersant and

cleanliness of the cuvette.

Z-Average is much larger than

expected

Presence of a small number of
large aggregates, which
disproportionately affects the
intensity-weighted average.
[19]

This is a classic DLS artifact.
Examine the intensity
distribution plot for a small
secondary peak at a larger
size. Filter the sample and re-
measure. Consider orthogonal
techniques like NTA for

confirmation.[3][4]

Measurement fails or data

quality is poor

Sample is too dilute (low count
rate); Sample is too
concentrated (multiple
scattering); Cuvette is

scratched or dirty.

Adjust sample concentration
accordingly. Use a new, clean

cuvette.

Conclusion

Dynamic Light Scattering is an essential technique in the development pipeline of custom lipid
nanoparticles.[8][20] By providing rapid and accurate measurements of hydrodynamic size and
population homogeneity, DLS enables scientists to optimize formulations, ensure batch-to-
batch consistency, and meet critical regulatory requirements.[1] A thorough understanding of
the principles of Brownian motion and light scattering, coupled with meticulous sample
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preparation and robust data interpretation, is the key to unlocking reliable and meaningful
insights into the behavior of these complex delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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